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Compound of Interest

Compound Name:
2-Amino-5-bromo-4-

methylpyrimidine

Cat. No.: B102953 Get Quote

An In-depth Technical Guide to 2-Amino-5-bromo-4-methylpyrimidine (CAS: 7321-93-6)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of 2-Amino-5-bromo-4-
methylpyrimidine (CAS Number: 7321-93-6), a heterocyclic compound of interest in organic

synthesis and medicinal chemistry. The document details the molecule's physicochemical

properties, a representative synthetic protocol, its applications as a chemical intermediate, and

expected spectroscopic characteristics. Due to its structural features—a reactive bromine atom

and a hydrogen-bonding amino group on a pyrimidine core—this compound serves as a

valuable building block for the synthesis of more complex molecules, particularly in the

exploration of novel therapeutic agents.

Physicochemical and Structural Properties
2-Amino-5-bromo-4-methylpyrimidine is a solid organic compound. Its core structure is a

pyrimidine ring, which is a six-membered aromatic heterocycle containing two nitrogen atoms.

The ring is substituted with an amino group at position 2, a bromine atom at position 5, and a

methyl group at position 4. These functional groups provide multiple reactive sites for synthetic

transformations.
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Key quantitative and structural data are summarized in the table below.

Property Value Reference

CAS Number 7321-93-6

Molecular Formula C₅H₆BrN₃ [1]

Molecular Weight 188.03 g/mol [1]

Melting Point 196-200 °C

Appearance Solid

Topological Polar Surface Area

(TPSA)
51.8 Å² [1]

Consensus Log Po/w 1.15 [1]

InChI Key
LPQVTZJEIXYDQA-

UHFFFAOYSA-N
[1]

SMILES Cc1nc(N)ncc1Br

Synthesis and Reactivity
The primary route for synthesizing 2-Amino-5-bromo-4-methylpyrimidine is the

regioselective electrophilic bromination of its precursor, 2-Amino-4-methylpyrimidine. The use

of N-Bromosuccinimide (NBS) is a common and effective method for this transformation,

offering good selectivity and yield under mild conditions.

General Synthetic Workflow
The synthesis involves the reaction of the starting material with a brominating agent in a

suitable solvent, followed by work-up and purification to isolate the desired product.
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Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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